alpha-Chaconine
alpha-Chaconine
alpha-Chaconine analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Alpha-Chaconine, also known as Α-chaconine, belongs to the class of organic compounds known as steroidal saponins. These are saponins in which the aglycone moiety is a steroid. The steroidal aglycone is usually a spirostane, furostane, spirosolane, solanidane, or curcubitacin derivative. Alpha-Chaconine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Chaconine has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, Alpha-chaconine is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, Alpha-chaconine can be found in potato. This makes Alpha-chaconine a potential biomarker for the consumption of this food product. Alpha-Chaconine is a potentially toxic compound.
Alpha-Chaconine, also known as Α-chaconine, belongs to the class of organic compounds known as steroidal saponins. These are saponins in which the aglycone moiety is a steroid. The steroidal aglycone is usually a spirostane, furostane, spirosolane, solanidane, or curcubitacin derivative. Alpha-Chaconine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Chaconine has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, Alpha-chaconine is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, Alpha-chaconine can be found in potato. This makes Alpha-chaconine a potential biomarker for the consumption of this food product. Alpha-Chaconine is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
20562-03-2
VCID:
VC21327358
InChI:
InChI=1S/C45H73NO14/c1-19-7-10-28-20(2)31-29(46(28)17-19)16-27-25-9-8-23-15-24(11-13-44(23,5)26(25)12-14-45(27,31)6)57-43-40(60-42-37(53)35(51)33(49)22(4)56-42)38(54)39(30(18-47)58-43)59-41-36(52)34(50)32(48)21(3)55-41/h8,19-22,24-43,47-54H,7,9-18H2,1-6H3/t19-,20+,21-,22-,24-,25+,26-,27-,28+,29-,30+,31-,32-,33-,34+,35+,36+,37+,38-,39+,40+,41-,42-,43+,44-,45-/m0/s1
SMILES:
CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)OC8C(C(C(C(O8)C)O)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)C)C
Molecular Formula:
C45H73NO14
Molecular Weight:
852.1 g/mol
alpha-Chaconine
CAS No.: 20562-03-2
VCID: VC21327358
Molecular Formula: C45H73NO14
Molecular Weight: 852.1 g/mol
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Description | alpha-Chaconine analytical standard provided with w/w absolute assay, to be used for quantitative titration. Alpha-Chaconine, also known as Α-chaconine, belongs to the class of organic compounds known as steroidal saponins. These are saponins in which the aglycone moiety is a steroid. The steroidal aglycone is usually a spirostane, furostane, spirosolane, solanidane, or curcubitacin derivative. Alpha-Chaconine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Chaconine has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, Alpha-chaconine is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, Alpha-chaconine can be found in potato. This makes Alpha-chaconine a potential biomarker for the consumption of this food product. Alpha-Chaconine is a potentially toxic compound. |
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CAS No. | 20562-03-2 |
Product Name | alpha-Chaconine |
Molecular Formula | C45H73NO14 |
Molecular Weight | 852.1 g/mol |
IUPAC Name | (2S,3R,4R,5R,6S)-2-[(2R,3S,4S,5R,6R)-4-hydroxy-2-(hydroxymethyl)-6-[[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol |
Standard InChI | InChI=1S/C45H73NO14/c1-19-7-10-28-20(2)31-29(46(28)17-19)16-27-25-9-8-23-15-24(11-13-44(23,5)26(25)12-14-45(27,31)6)57-43-40(60-42-37(53)35(51)33(49)22(4)56-42)38(54)39(30(18-47)58-43)59-41-36(52)34(50)32(48)21(3)55-41/h8,19-22,24-43,47-54H,7,9-18H2,1-6H3/t19-,20+,21-,22-,24-,25+,26-,27-,28+,29-,30+,31-,32-,33-,34+,35+,36+,37+,38-,39+,40+,41-,42-,43+,44-,45-/m0/s1 |
Standard InChIKey | TYNQWWGVEGFKRU-UHFFFAOYSA-N |
Isomeric SMILES | C[C@H]1CC[C@@H]2[C@H]([C@H]3[C@@H](N2C1)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O[C@H]8[C@@H]([C@@H]([C@H]([C@@H](O8)C)O)O)O)O)O[C@H]9[C@@H]([C@@H]([C@H]([C@@H](O9)C)O)O)O)C)C)C |
SMILES | CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)OC8C(C(C(C(O8)C)O)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)C)C |
Canonical SMILES | CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)OC8C(C(C(C(O8)C)O)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)C)C |
Melting Point | 243°C |
Physical Description | Solid |
Synonyms | (3b)-Solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1-2)-O-(6-deoxy-a-L-mannopyranosyl-(1-4))-b-D-glucopyranoside |
PubChem Compound | 442971 |
Last Modified | Aug 15 2023 |
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